Cas no 1013-93-0 (Morpholine, 4,4'-carbonothioylbis-)

Morpholine, 4,4'-carbonothioylbis- structure
1013-93-0 structure
Product Name:Morpholine, 4,4'-carbonothioylbis-
CAS No:1013-93-0
MF:C9H16N2O2S
MW:216.300540924072
CID:97590
PubChem ID:3009846
Update Time:2025-04-18

Morpholine, 4,4'-carbonothioylbis- Chemical and Physical Properties

Names and Identifiers

    • Morpholine, 4,4'-carbonothioylbis-
    • dimorpholin-4-ylmethanethione
    • Dimorpholino thioketone
    • Dimorpholinomethanethione
    • Morpholine, 4-(4-morpholinylthioxomethyl)-
    • DTXSID50388380
    • 1013-93-0
    • Inchi: 1S/C9H16N2O2S/c14-9(10-1-5-12-6-2-10)11-3-7-13-8-4-11/h1-8H2
    • InChI Key: AZHGSCTWVDLDLP-UHFFFAOYSA-N
    • SMILES: S=C(N1CCOCC1)N1CCOCC1

Computed Properties

  • Exact Mass: 216.093249g/mol
  • Monoisotopic Mass: 216.093249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 216.3g/mol
  • XLogP3: -0.4
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • PSA: 57.03000
  • LogP: -0.18850
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